Cas no 143759-63-1 (1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylamino)methyl]-)
143759-63-1 structure
Product Name:1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylamino)methyl]-
CAS No:143759-63-1
MF:C29H35F2N3O
MW:479.604514360428
CID:145775
PubChem ID:3072701
Update Time:2025-04-19
1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylamino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylamino)methyl]-
- 1-(4,4-bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-(phenylamino)propyl)piperazine
- 1-anilino-3-[4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl]propan-2-ol
- YIBOKAQCZWKXIM-UHFFFAOYSA-N
- 1-Piperazineethanol, 4-(4,4-bis(4-fluorophenyl)butyl)-alpha-((phenylamino)methyl)-
- 1-(4,4-Bis(4-fluorophenyl)butyl)-4-(2-hydroxy-3-phenylaminopropyl)piperazine
- CHEMBL58192
- 1-[4,4-Bis(4-fluorophenyl)butyl]-4-(2-hydroxy-3-phenylaminopropyl)piperazine
- 143759-63-1
- 4-(4,4-Bis(4-fluorophenyl)butyl)-alpha-((phenylamino)methyl)-1-piperazineethanol
- DTXSID00932014
- 1-Anilino-3-{4-[4,4-bis(4-fluorophenyl)butyl]piperazin-1-yl}propan-2-ol
- SCHEMBL4760958
- PD161187
-
- Inchi: 1S/C29H35F2N3O/c30-25-12-8-23(9-13-25)29(24-10-14-26(31)15-11-24)7-4-16-33-17-19-34(20-18-33)22-28(35)21-32-27-5-2-1-3-6-27/h1-3,5-6,8-15,28-29,32,35H,4,7,16-22H2
- InChI Key: YIBOKAQCZWKXIM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)CCCN1CCN(CC(CNC2C=CC=CC=2)O)CC1
Computed Properties
- Exact Mass: 479.27505
- Monoisotopic Mass: 479.275
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 544
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.175
- Boiling Point: 627°C at 760 mmHg
- Flash Point: 333°C
- Refractive Index: 1.59
- PSA: 38.74
1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylamino)methyl]- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
143759-63-1 (1-Piperazineethanol,4-[4,4-bis(4-fluorophenyl)butyl]-a-[(phenylamino)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk